Cas no 23433-04-7 (1,3-Heptanediol)

• Product Name: 1,3-Heptanediol
• CAS No: 23433-04-7
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 261680
• PubChem ID: 211592
• Update Time: 2025-04-19

1,3-Heptanediol Chemical and Physical Properties

Names and Identifiers

• 1,3-Heptanediol
• heptane-1,3-diol
• 1,3-Dihydroxyheptane
• 23433-04-7
• SCHEMBL427481
• DTXSID30946088

• Inchi： 1S/C7H16O2/c1-2-3-4-7(9)5-6-8/h7-9H,2-6H2,1H3
• InChI Key： HTXVEEVTGGCUNC-UHFFFAOYSA-N
• SMILES： OC(CCO)CCCC

Computed Properties

• Exact Mass: 132.11508
• Monoisotopic Mass: 132.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 1.1

Experimental Properties

• Density: 0.947±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 44.24°C (estimate)
• Boiling Point: 140-144 ºC (25 Torr)
• Flash Point: 110.8±13.0 ºC,
• Refractive Index: 1.4499 (estimate)
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 40.46